![molecular formula C18H18N6O4 B2516250 N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-methyl-3-nitrobenzamide CAS No. 1004680-36-7](/img/structure/B2516250.png)
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-methyl-3-nitrobenzamide
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Description
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C18H18N6O4 and its molecular weight is 382.38. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A study focused on the synthesis of new pyrazolo[3,4-d]pyrimidin-4-one derivatives, including compounds related to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-methyl-3-nitrobenzamide, demonstrated significant anticancer activity. These compounds were tested for their antitumor activity on the MCF-7 human breast adenocarcinoma cell line, with several showing potent inhibitory effects (Abdellatif et al., 2014).
Antiviral Evaluation
Another research effort synthesized derivatives of pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine for antiviral evaluation. Some of these compounds were tested against Herpes Simplex Virus type-1 (HSV-1), showcasing the potential of these chemical frameworks in antiviral therapies (Shamroukh et al., 2007).
Antibacterial and Insecticidal Potential
Research into the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation revealed compounds with notable insecticidal and antibacterial potential. These findings underscore the versatility of pyrazolo[3,4-d]pyrimidin-4-one derivatives in developing new antimicrobial agents (Deohate & Palaspagar, 2020).
Structural and Spectroscopic Characterization
A detailed study on the synthesis, spectroscopic, and structural characterization of p-nitrobenzamide compounds, including DFT (Density Functional Theory) analysis, provides insights into the molecular geometry and electronic properties of such compounds. This research is crucial for understanding the chemical behavior and potential applications of these molecules (Arslan et al., 2015).
Properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-4-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O4/c1-9-5-6-13(8-14(9)24(27)28)17(26)20-15-7-10(2)22-23(15)18-19-12(4)11(3)16(25)21-18/h5-8H,1-4H3,(H,20,26)(H,19,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKMESUZPDOJPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.